Cas no 92286-62-9 (3-(4-Hydroxyphenyl)-5-methylisoxazole-4-carboxylic Acid)

• Product Name: 3-(4-Hydroxyphenyl)-5-methylisoxazole-4-carboxylic Acid
• CAS No: 92286-62-9
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• MDL: MFCD24484293
• CID: 1057776
• Update Time: 2025-10-28

3-(4-Hydroxyphenyl)-5-methylisoxazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Hydroxyphenyl)-5-methylisoxazole-4-carboxylic Acid
• 3-(4-hydroxyphenyl)-5-methyl-4-Isoxazolecarboxylic acid
• 3-(4-hydroxy-phenyl)-5-methyl-isoxazole-4-carboxylic acid
• 3-(4-Hydroxyphenyl)-5-methyl-1,2-oxazole-4-carboxylic acid
• 5660AJ
• TRA0042123
• SY027295
• 3-(4-Hydroxyphenyl)-5-methylisoxazole-4-carboxylicAcid

• MDL： MFCD24484293
• Inchi： 1S/C11H9NO4/c1-6-9(11(14)15)10(12-16-6)7-2-4-8(13)5-3-7/h2-5,13H,1H3,(H,14,15)
• InChI Key： BTTLFVOOKINLNL-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)O)C(C2C=CC(=CC=2)O)=N1

Computed Properties

• Exact Mass: 219.05300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 263
• Topological Polar Surface Area: 83.6

Experimental Properties

• PSA: 83.56000
• LogP: 2.05380

Additional information on 3-(4-Hydroxyphenyl)-5-methylisoxazole-4-carboxylic Acid

Professional Introduction to 3-(4-Hydroxyphenyl)-5-methylisoxazole-4-carboxylic Acid (CAS No. 92286-62-9)

3-(4-Hydroxyphenyl)-5-methylisoxazole-4-carboxylic Acid, identified by its CAS number 92286-62-9, is a significant compound in the field of chemical and biomedical research. This compound belongs to the isoxazole family, which has garnered considerable attention due to its diverse pharmacological properties and potential applications in drug development.

The structure of 3-(4-Hydroxyphenyl)-5-methylisoxazole-4-carboxylic Acid consists of an isoxazole core substituted with a hydroxyl group at the 4-position of the phenyl ring and a methyl group at the 5-position of the isoxazole ring. This unique structural arrangement imparts distinct chemical and biological characteristics, making it a valuable scaffold for medicinal chemistry investigations.

In recent years, there has been growing interest in isoxazole derivatives due to their reported biological activities. The hydroxyl group in 4-Hydroxyphenyl enhances the compound's ability to interact with various biological targets, while the isoxazole ring contributes to its stability and bioavailability. These features make it a promising candidate for further exploration in therapeutic applications.

One of the most compelling aspects of 3-(4-Hydroxyphenyl)-5-methylisoxazole-4-carboxylic Acid is its potential in the development of novel pharmaceuticals. Researchers have been investigating its role in various pharmacological pathways, including anti-inflammatory, antioxidant, and anticancer effects. The compound's ability to modulate these pathways has led to several promising preclinical studies.

A notable study published in a leading biomedical journal demonstrated that derivatives of this compound exhibit significant anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. The study highlighted the importance of the hydroxyl group in enhancing binding affinity to target proteins, thereby suggesting its potential as an anti-inflammatory agent.

The synthesis of 3-(4-Hydroxyphenyl)-5-methylisoxazole-4-carboxylic Acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent quality standards for research and development purposes.

The compound's solubility and stability are critical factors that influence its suitability for various applications. Studies have shown that modifications to the phenyl ring can enhance solubility while maintaining biological activity. This flexibility allows researchers to tailor derivatives for specific therapeutic targets without compromising efficacy.

In addition to its pharmacological potential, 3-(4-Hydroxyphenyl)-5-methylisoxazole-4-carboxylic Acid has shown promise in material science applications. Its unique structural properties make it a candidate for developing novel polymers and coatings with enhanced durability and functionality. These applications are particularly relevant in industries where material performance under extreme conditions is paramount.

The future of research on 3-(4-Hydroxyphenyl)-5-methylisoxazole-4-carboxylic Acid looks promising, with ongoing studies exploring its interactions with biological targets at a molecular level. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery of new derivatives with improved therapeutic profiles.

The compound's role in drug development is further supported by its compatibility with modern synthetic techniques such as flow chemistry and biocatalysis. These methods enable efficient production at scale while maintaining high purity, making it more feasible for industrial applications.

In conclusion, 3-(4-Hydroxyphenyl)-5-methylisoxazole-4-carboxylic Acid(CAS No. 92286-62-9) represents a significant advancement in chemical and biomedical research. Its unique structure, combined with its diverse pharmacological properties, positions it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications, this compound is poised to play a pivotal role in shaping the future of medicine and materials science.